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Compound of Interest

Compound Name: Ethyl 3-ethoxypicolinate

Cat. No.: B15069786 Get Quote

Ethyl 3-ethoxypicolinate: A Guide for
Researchers
For professionals in research, drug development, and scientific fields, this technical guide

provides a comprehensive overview of Ethyl 3-ethoxypicolinate, including its commercial

availability and known suppliers.

Introduction
Ethyl 3-ethoxypicolinate, with the CAS Number 1215168-86-7, is a commercially available

substituted picolinate ester. While its specific applications and biological activities are not

extensively documented in publicly available scientific literature, its availability from various

chemical suppliers suggests its use as a research chemical, potentially as a building block in

organic synthesis or as a scaffold in the development of novel compounds. This guide

consolidates the available commercial and supplier information for this compound.

Commercial Availability and Suppliers
Ethyl 3-ethoxypicolinate is available for purchase from several chemical suppliers, primarily

for research and development purposes. The purity levels and available quantities vary by

supplier. Researchers are advised to request certificates of analysis (CoA) for batch-specific

data.
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Supplier CAS Number Purity
Available
Quantities

Notes

--INVALID-LINK-- 1215168-86-7

Not specified;

CoA available

upon request

Available upon

request

For research and

development use

only.[1]

--INVALID-LINK-- 1215168-86-7 ≥95%
1g, 5g, 25g,

100g

For research use

only.

--INVALID-LINK-- 1215168-86-7 ≥96%
Available upon

request

For research use

only.

ChemScence 1215168-86-7 >98%

5mg, 10mg,

25mg, 50mg,

100mg

For research use

only.

BLD Pharm 1215168-86-7 95% 1g, 5g
For research use

only.

Synthesis and Experimental Protocols
Detailed, peer-reviewed synthesis protocols specifically for Ethyl 3-ethoxypicolinate are not

readily available in the scientific literature. However, general methods for the synthesis of

picolinate esters are well-established and can provide a logical starting point for its preparation

in a laboratory setting. A potential synthetic route is illustrated below.

Logical Synthesis Workflow
A plausible synthetic pathway for Ethyl 3-ethoxypicolinate would involve the etherification of a

3-hydroxypicolinate precursor followed by esterification, or the etherification of an existing ethyl

3-hydroxypicolinate.
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Potential Synthetic Pathway

3-Hydroxypicolinic Acid

Ethyl 3-hydroxypicolinate

 Esterification
(Ethanol, Acid Catalyst)

Ethyl 3-ethoxypicolinate

 Williamson Ether Synthesis
(Ethyl Halide, Base)

Click to download full resolution via product page

Caption: Potential synthesis of Ethyl 3-ethoxypicolinate.

Biological Activity and Signaling Pathways
As of the latest available information, there are no published studies detailing the biological

activity or any associated signaling pathways of Ethyl 3-ethoxypicolinate. Researchers

investigating this compound would be breaking new ground in characterizing its

pharmacological or biological effects.

Conclusion
Ethyl 3-ethoxypicolinate is a commercially available compound with potential applications in

chemical synthesis and drug discovery. However, a significant gap exists in the scientific

literature regarding its synthesis, experimental use, and biological function. This guide provides

a summary of the available supplier information to aid researchers in procuring this compound

for further investigation. Future research is needed to elucidate the properties and potential

applications of Ethyl 3-ethoxypicolinate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1215168-86-7 Ethyl 3-Ethoxypicolinate AKSci 8918FF [aksci.com]

To cite this document: BenchChem. [Commercial availability and suppliers of Ethyl 3-
ethoxypicolinate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15069786#commercial-availability-and-suppliers-of-
ethyl-3-ethoxypicolinate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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